Cas no 2169002-98-4 (Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 2169002-98-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6425446
• PubChem ID: 153386824
• Update Time: 2025-10-07

Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23264965
• 2169002-98-4
• EN300-5609281
• tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C13H23NO3/c1-9(15)13-7-5-10(6-8-13)14(13)11(16)17-12(2,3)4/h9-10,15H,5-8H2,1-4H3
• InChI Key： VINLFXNENCQILX-UHFFFAOYSA-N
• SMILES： OC(C)C12CCC(CC1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2169002-98-4): A Comprehensive Overview

Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2169002-98-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic carboxylates, which are known for their diverse biological activities and structural flexibility.

The chemical structure of Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate features a tert-butyl group attached to a carboxylate moiety, which is itself linked to a 7-azabicyclo[2.2.1]heptane ring system. The presence of the hydroxyethyl group adds further complexity and reactivity to the molecule, making it an intriguing candidate for various chemical and biological studies.

Recent research has highlighted the potential of azabicyclic compounds in the development of new drugs, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. The unique three-dimensional structure of these compounds allows them to interact with specific protein targets, modulating their activity in ways that can be therapeutically beneficial.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate and found that it exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This finding suggests that the compound could be a valuable lead for the development of kinase inhibitors, a class of drugs that have shown promise in treating various cancers and autoimmune diseases.

Another area of interest is the compound's potential as a neuroprotective agent. Preliminary studies have shown that Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate has been optimized using modern synthetic techniques, including transition metal-catalyzed reactions and chiral resolution methods. These advancements have made it possible to produce the compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in various therapeutic settings. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive trials are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In addition to its potential as a therapeutic agent, Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate has also been explored for its use as a tool compound in academic research laboratories. Its ability to selectively modulate specific protein targets makes it an invaluable tool for studying cellular signaling pathways and identifying new drug targets.

The future outlook for Tert-butyl 1-(1-hydroxyethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is promising, with ongoing research aimed at optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. As our understanding of its biological mechanisms continues to grow, it is likely that this compound will play an increasingly important role in the development of new treatments for a wide range of diseases.